Cas no 1220219-19-1 (3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile)

• Product Name: 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile
• CAS No: 1220219-19-1
• MF: C₁₅H₂₀BNO₂
• MW: 257.135804176331
• CID: 2617856
• PubChem ID: 59127780
• Update Time: 2025-05-25

3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile
• E72204
• WS-01953
• MB07058
• CS-0338590
• OGOXYOXLPUUTJM-UHFFFAOYSA-N
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenepropanenitrile
• 970-036-8
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) phenyl]propanenitrile
• 1220219-19-1
• DB-395585
• SCHEMBL2558745
• 3-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)PROPANENITRILE

• Inchi： 1S/C15H20BNO2/c1-14(2)15(3,4)19-16(18-14)13-9-7-12(8-10-13)6-5-11-17/h7-10H,5-6H2,1-4H3
• InChI Key： OGOXYOXLPUUTJM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CCC#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 257.1587090Da
• Monoisotopic Mass: 257.1587090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile

Introduction to 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile (CAS No. 1220219-19-1)

3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1220219-19-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents.

The molecular structure of 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile consists of a phenyl ring substituted with a boronate ester moiety at the 4-position. This boronate ester functionality is highly reactive and plays a crucial role in cross-coupling reactions, which are fundamental to modern synthetic methodologies. Specifically, the compound can undergo palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form biaryl compounds, which are prevalent in many pharmaceuticals.

In recent years, there has been a surge in research focused on the development of boronate esters as versatile building blocks in drug discovery. The stability and reactivity of these esters make them ideal candidates for constructing complex molecular architectures. For instance, studies have demonstrated their utility in the synthesis of kinase inhibitors and other small-molecule drugs that target specific disease pathways.

The utility of 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile extends beyond its role as a synthetic intermediate. Its incorporation into drug candidates can enhance pharmacokinetic properties such as solubility and metabolic stability. Additionally, the phenyl ring provides a scaffold for further derivatization, allowing medicinal chemists to explore diverse chemical space.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have shown that the boronate ester moiety can interact favorably with biological targets, potentially improving binding affinity and selectivity. These insights have guided the design of more effective drug candidates.

The synthesis of 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the boronate ester precursor through lithiation followed by quenching with an organoboron reagent. Subsequent functionalization steps yield the final product in high purity and yield.

The demand for high-quality intermediates like 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile continues to grow as pharmaceutical companies strive to develop innovative therapies. The compound's versatility and reliability make it an indispensable tool in drug discovery pipelines.

In conclusion，the compound 3-[4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l)-phenyl]propanenitrile (CAS No.1220219-l9-l) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules。 As research in this field progresses，the applications of this compound are expected to expand，leading to new and improved therapeutic agents that address unmet medical needs。